Cas no 1027803-08-2 (1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride)

• Product Name: 1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride
• CAS No: 1027803-08-2
• MF: C₁₂H₁₈Cl₂N₂O₂
• MW: 293.189521312714
• CID: 4568599
• Update Time: 2025-06-22

1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-PYRIDIN-2-YLMETHYL-PIPERIDINE-2-CARBOXYLIC ACID DIHYDROCHLORIDE
• 1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride

• Inchi： 1S/C12H16N2O2.2ClH/c15-12(16)11-6-2-4-8-14(11)9-10-5-1-3-7-13-10;;/h1,3,5,7,11H,2,4,6,8-9H2,(H,15,16);2*1H
• InChI Key： AEDNIYARFUAUDZ-UHFFFAOYSA-N
• SMILES： N1(CC2=NC=CC=C2)CCCCC1C(O)=O.[H]Cl.[H]Cl

Computed Properties

• Exact Mass: 292.074533g/mol
• Monoisotopic Mass: 292.074533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 293.19g/mol
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride

Introduction to 1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride (CAS No. 1027803-08-2)

1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride, identified by the CAS number 1027803-08-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological potential. The structural motif of this molecule incorporates a pyridine ring linked to a piperidine scaffold, creating a unique framework that has garnered interest in the development of novel therapeutic agents.

The dihydrochloride salt form of 1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid enhances the solubility and stability of the compound, making it more amenable for various chemical and biological assays. This property is particularly advantageous in drug discovery processes, where solubility is a critical factor in determining the feasibility of further development. The compound’s molecular structure suggests potential interactions with biological targets, which has been a focal point in recent research endeavors.

In recent years, there has been a surge in the exploration of piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways. The presence of both pyridine and piperidine moieties in 1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride positions it as a promising candidate for further investigation. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with targeted pharmacological effects.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors. The pyridine ring can serve as a hydrogen bond acceptor, while the piperidine moiety can interact with hydrophobic pockets on biological targets. This dual functionality has been exploited in the design of molecules that exhibit high selectivity and potency. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer progression and inflammatory responses.

The pharmaceutical industry has been actively investigating novel chemotypes to address unmet medical needs. 1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride fits into this broader landscape as a versatile building block for drug discovery. Its structural features make it suitable for modifications that can fine-tune its pharmacokinetic properties, such as bioavailability and metabolic stability. These attributes are essential for translating preclinical findings into viable clinical candidates.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. The scaffold of 1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride provides a foundation for exploring SAR by introducing various substituents at strategic positions. This approach has led to the identification of several analogs with enhanced pharmacological profiles. For example, modifications at the pyridine ring have resulted in compounds with improved binding affinity to specific receptors.

The compound’s relevance extends beyond its use as an intermediate. It has also been explored as a lead molecule in its own right, demonstrating preliminary biological activity that warrants further investigation. Preliminary data suggest that derivatives of this compound may exhibit anti-inflammatory, antiviral, or anticancer properties, depending on the specific modifications made to its structure. These findings underscore the need for comprehensive studies to fully elucidate its therapeutic potential.

In conclusion, 1-(pyridin-2-ylmethyl)piperidine-2-carboxylic acid dihydrochloride (CAS No. 1027803-08-2) represents a valuable asset in pharmaceutical research and development. Its unique structural features and demonstrated biological activity make it a compelling candidate for further exploration. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly significant role in the discovery and development of novel therapeutics.